N-(3-ethoxypropyl)-N'-(4-fluorophenyl)thiourea

• IUPAC Name: 1-(3-ethoxypropyl)-3-(4-fluorophenyl)thiourea
• InChI: InChI=1S/C12H17FN2OS/c1-2-16-9-3-8-14-12(17)15-11-6-4-10(13)5-7-11/h4-7H,2-3,8-9H2,1H3,(H2,14,15,17)
• InChI Key: DUIMNVSWPKSHOG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=S)NC1=CC=C(C=C1)F
• Molecular Formula: C12H17FN2OS
• Molecular Weight: 256.34 g/mol

Description

N-(3-ethoxypropyl)-N'-(4-fluorophenyl)thiourea, commonly known as EFTU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EFTU is a thiourea derivative, which is a class of organic compounds widely used in medicinal chemistry due to their diverse biological activities.

Mechanism of Action

The exact mechanism of action of EFTU is not fully understood; however, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell proliferation and survival. EFTU has been shown to induce cell cycle arrest and apoptosis in cancer cells, which leads to their death.
Biochemical and physiological effects:
EFTU has been found to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. It has also been shown to have anti-inflammatory and anti-diabetic effects, which may be due to its ability to modulate the activity of certain enzymes and signaling pathways.

Advantages and Limitations for Lab Experiments

EFTU has several advantages for use in lab experiments, including its high potency and selectivity against cancer cells, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water and some organic solvents, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of EFTU, including:
1. Investigating its potential use in combination with other anti-cancer agents to enhance its therapeutic efficacy.
2. Further exploring its mechanism of action to better understand its anti-cancer properties.
3. Developing more efficient synthesis methods to improve its bioavailability and reduce its limitations.
4. Investigating its potential use in other diseases, such as inflammation and diabetes, to explore its therapeutic potential in other areas of medicine.
In conclusion, EFTU is a promising compound with potential therapeutic applications in cancer, inflammation, and diabetes. Its potent anti-cancer properties and low toxicity make it an attractive candidate for further research and development. Further studies are needed to fully understand its mechanism of action and explore its potential use in other diseases.

Scientific Research Applications

EFTU has shown promising results in various scientific research applications, particularly in the field of cancer research. It has been found to exhibit potent anti-proliferative and anti-tumor activities against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer. EFTU has also been investigated for its potential use as an anti-inflammatory and anti-diabetic agent.